3,6-dichloro-N-[2-(1,2,4-triazol-1-yl)-5-(trifluoromethyl)phenyl]pyridine-2-carboxamide

• IUPAC Name: 3,6-dichloro-N-[2-(1,2,4-triazol-1-yl)-5-(trifluoromethyl)phenyl]pyridine-2-carboxamide
• InChI: InChI=1S/C15H8Cl2F3N5O/c16-9-2-4-12(17)24-13(9)14(26)23-10-5-8(15(18,19)20)1-3-11(10)25-7-21-6-22-25/h1-7H,(H,23,26)
• InChI Key: MRVGTKPWHHDIGR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(F)(F)F)NC(=O)C2=C(C=CC(=N2)Cl)Cl)N3C=NC=N3
• Molecular Formula: C15H8Cl2F3N5O
• Molecular Weight: 402.2 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a pyridine ring, a triazole ring, and a trifluoromethyl group. These groups are common in many biologically active compounds and can contribute to a wide range of properties.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through nucleophilic substitution reactions.

Molecular Structure Analysis

The compound contains a pyridine ring, which is a six-membered ring with one nitrogen atom and a triazole ring, a five-membered ring with two carbon and three nitrogen atoms. These rings are likely to contribute to the stability and reactivity of the compound.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the functional groups present. For example, the chlorine atoms could potentially be replaced in a nucleophilic substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, the presence of the trifluoromethyl group could increase the compound’s lipophilicity, potentially enhancing its ability to cross biological membranes.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Compounds with similar structures have been found to exhibit a range of biological activities, including antiviral, anti-inflammatory, and anticancer activities.

Future Directions

Given the biological activity of similar compounds, this compound could potentially be investigated for its biological activity. Future research could also explore the synthesis of related compounds with different substituents, to optimize their properties.